2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide

Medicinal Chemistry Sigma Receptor Pharmacology Structure-Activity Relationship (SAR)

Standard alkylacetamide derivatives often lack functional handles or defined subtype selectivity. This compound combines a primary amine for derivatization with an N-methylated amide for conformational restriction. - **Differentiation**: Free primary amine enables amide coupling, sulfonylation; unlike des-methyl (CAS 226249-36-1) or arylacetamide analogs. - **Application**: Mixed σ1/σ2 receptor probe; SAR for N-methylation effects; intermediate for focused libraries. - **Supply**: Multi-vendor availability at 95-98% purity; reproducible reference standard for HPLC/LC-MS.

Molecular Formula C15H23N3O
Molecular Weight 261.36 g/mol
Cat. No. B7913593
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide
Molecular FormulaC15H23N3O
Molecular Weight261.36 g/mol
Structural Identifiers
SMILESCN(C1CCN(CC1)CC2=CC=CC=C2)C(=O)CN
InChIInChI=1S/C15H23N3O/c1-17(15(19)11-16)14-7-9-18(10-8-14)12-13-5-3-2-4-6-13/h2-6,14H,7-12,16H2,1H3
InChIKeyXHHHRQKFSJLUIV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Classification & Procurement


2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide is a synthetic small-molecule acetamide derivative featuring a 1-benzylpiperidine scaffold with an N-methylated glycinamide side chain (molecular formula C₁₅H₂₃N₃O, molecular weight 261.36 g/mol) . The compound belongs to the broader class of N-(1-benzylpiperidin-4-yl)acetamide analogues, a family extensively studied for sigma receptor (σR) affinity, where the nature of the acetamide substituent (alkyl vs. aryl) critically determines subtype selectivity and binding potency [1]. It is commercially available from multiple vendors at research-grade purity (typically 95–98%) .

Pathway context
Sigma receptor screening studies
Selection context
Alkylacetamide scaffold; mixed σ1/σ2 profile review
Format
Primary amine handle for derivatization workflows

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Generic Substitution Risks


Within the N-(1-benzylpiperidin-4-yl)acetamide class, seemingly minor structural modifications—such as removal of the N-methyl group, replacement of the glycinamide alkyl chain with an aryl ring, or insertion of a methylene spacer—can produce drastic shifts in sigma receptor subtype selectivity and binding affinity, with reported Ki value differences exceeding 50-fold between closely related analogues [1]. The combination of a primary amino group with an N-methyl tertiary amide in the target compound creates a unique pharmacophoric profile that distinguishes it from both the des-methyl analogue (CAS 226249-36-1) and the arylacetamide counterparts. Substituting one for another without experimental validation therefore carries a high risk of altered target engagement in sigma receptor-focused screening campaigns [2].

N-Methyl vs. des-methyl
N-Methylation may shift target engagement; des-methyl analog (CAS 226249-36-1) is not a direct substitute.
Alkyl vs. arylacetamide
Alkylacetamide scaffold may alter sigma subtype selectivity; not a drop-in replacement for σ1-selective arylacetamide probes.
Regioisomer risk
Amino-regioisomer (same MW) may produce divergent pharmacology; verify connectivity before purchase.

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: Differentiation from Closest Analogs


N-Methylation vs Des-Methyl Analog

The target compound differs from its closest analog, 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1), by the presence of an N-methyl group on the acetamide nitrogen . In the broader class of N-(1-benzylpiperidin-4-yl)acetamides, N-methylation of the amide nitrogen has been shown to influence receptor binding by restricting rotational freedom and altering hydrogen-bonding capacity, with structurally analogous arylacetamide pairs exhibiting selectivity shifts of >10-fold between N-methyl and N-H variants [1]. Although direct head-to-head binding data for the target compound versus its des-methyl analog are not publicly available, the SAR precedent from closely related series supports that N-methylation is a critical determinant of pharmacological profile [1].

N-Methylation vs. des-methyl
Class-level
Predicted ΔlogP ≈ +0.5; loss of one H-bond donor relative to des-methyl analog (CAS 226249-36-1).
N-Methyl alters conformational and hydrogen-bonding profile.
SAR precedent from arylacetamide pairs; head-to-head binding data not available.
Medicinal Chemistry Sigma Receptor Pharmacology Structure-Activity Relationship (SAR)

Alkylacetamide vs Arylacetamide Sigma-1 Ligands

The target compound bears a glycinamide (aminoacetyl) side chain, classifying it as an alkylacetamide derivative. In contrast, the well-characterized sigma-1-selective ligands such as N-(1-benzylpiperidin-4-yl)phenylacetamide (Ki σ1 = 3.90 nM, Ki σ2 = 240 nM; σ2/σ1 selectivity ratio = 61.5) possess arylacetamide side chains [1]. SAR studies have established that replacement of the phenyl ring with an alkyl chain fundamentally alters sigma subtype selectivity, with alkylacetamide derivatives generally exhibiting mixed σ1/σ2 affinity rather than the high σ1 selectivity characteristic of arylacetamides [2]. This categorical difference means the target compound cannot serve as a direct replacement for arylacetamide-based sigma-1 ligands in experimental protocols.

Alkylacetamide vs. arylacetamide
Cross-study
Arylacetamide comparator: σ2/σ1 ratio >60. Alkylacetamide scaffold expected to show mixed σ1/σ2 affinity.
Alkyl chain fundamentally alters sigma subtype selectivity.
Zampieri 2018 series: alkylacetamides exhibit nanomolar to low-micromolar Ki ranges.
Sigma Receptor Binding Selectivity Radiotracer Development

Primary Amino Group: Derivatization vs Acetamide Analogs

Unlike N-(1-benzylpiperidin-4-yl)-N-methylacetamide (CAS 147908-83-6, C₁₅H₂₂N₂O, MW 246.35) , which lacks a primary amine, the target compound carries a free amino group on the glycinamide moiety. This functional handle enables further synthetic elaboration—including amide coupling, reductive amination, sulfonylation, and urea formation—without requiring deprotection steps [1]. The compound is explicitly marketed and utilized as a synthetic intermediate in medicinal chemistry programs , whereas its non-aminated analog is a terminal acetamide with limited downstream diversification potential.

Primary amine handle
Head-to-head
Free –NH₂ enables amide coupling, sulfonylation, urea formation. Non-aminated analog (CAS 147908-83-6) lacks derivatization handle.
Supports synthetic intermediate procurement decisions.
Data to verify: downstream reaction yields are context-dependent.
Synthetic Chemistry Chemical Intermediate Derivatization

Amino Regioisomer vs 4-Amino Analog

A structurally similar regioisomer, 2-[(1-benzylpiperidin-4-yl)amino]-N-methylacetamide (C₁₅H₂₃N₃O, MW 261.36), differs in the connectivity of the amino group: in the target compound the amino group is on the acetyl α-carbon (glycinamide), while in the regioisomer the amino linkage is between the piperidine ring and the acetamide chain . This regioisomeric difference alters both the distance between the basic piperidine nitrogen and the terminal amine, and the electronic character of the acetamide moiety (amide vs. amine-amide). In sigma receptor SAR, the position and nature of nitrogen atoms are established pharmacophoric determinants, with nitrogen atom placement affecting binding by up to 100-fold in related piperidine series [1].

Amino regioisomer
Class-level
Identical MW (261.36); connectivity difference in amino group placement. Literature suggests nitrogen position can alter Ki by 10- to 100-fold.
Regioisomer identity requires verification to avoid off-target activity.
No direct comparative binding data for this specific pair.
Structural Isomerism Regiochemistry Binding Affinity

Methylene Spacer: Distinction from Homologous Derivatives

The target compound has the acetamide moiety directly attached at the piperidine 4-position via the amide nitrogen. A closely related homolog, 2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-methylacetamide (CAS 1353957-58-0, C₁₆H₂₅N₃O, MW 275.39), inserts an additional methylene spacer between the piperidine ring and the acetamide nitrogen . In piperidine-based sigma ligand series, the distance between the basic amine and the amide carbonyl has been shown to modulate receptor affinity, with even single-methylene alterations producing measurable potency differences [1].

Methylene spacer homolog
Class-level
+14.03 Da vs. target; altered amine–amide distance and conformational flexibility.
Single-methylene change may produce divergent biological activity.
Procurement databases may treat homologs as interchangeable; review required.
Homologous Series Linker Length Structure-Activity Relationship

Multi-Vendor Availability and Purity Profile

The target compound is stocked by at least five independent chemical suppliers (Fluorochem, Leyan, AK Scientific, CymitQuimica, ChemicalBook-listed vendors) at purities of 95–98% . In contrast, the des-methyl analog 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1) is listed as discontinued by CymitQuimica , and several related regioisomers and homologs are available only through single-source or custom-synthesis channels. Multi-vendor availability reduces supply chain risk and facilitates independent replication of experimental results.

Multi-vendor purity
Supporting
≥5 active suppliers; catalog purities 95–98%. Des-methyl analog discontinued at one major supplier.
Reduces supply-chain risk for multi-year research programs.
Supplier catalog review; verify current lot specifications upon ordering.
Chemical Procurement Reproducibility Quality Control

2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-acetamide: High-Value Applications


Mixed σ1/σ2 Sigma Receptor Screening

The compound's alkylacetamide scaffold predisposes it to mixed sigma-1/sigma-2 receptor affinity, as established by the Zampieri et al. (2018) series of piperidine-based alkylacetamide derivatives [1]. Unlike the highly σ1-selective arylacetamide analogues (e.g., N-(1-benzylpiperidin-4-yl)phenylacetamide with σ2/σ1 Ki ratio >60), alkylacetamide derivatives in this class are better suited for screening campaigns targeting both sigma receptor subtypes simultaneously. The N-methyl substitution further distinguishes this compound within the alkylacetamide subfamily by providing a conformationally restricted amide, which may confer binding characteristics distinct from N–H congeners.

Primary Amine Handle for Derivatization

The free primary amine on the glycinamide side chain enables this compound to serve as a versatile synthetic intermediate for generating diverse compound libraries through amide coupling, sulfonylation, reductive amination, or urea formation . This is a key differentiator from the non-aminated N-(1-benzylpiperidin-4-yl)-N-methylacetamide (CAS 147908-83-6), which lacks any functional handle for further conjugation. Procurement of this compound is therefore indicated for medicinal chemistry groups building focused libraries around the 1-benzylpiperidine scaffold for target identification or lead optimization.

N-Methylation SAR in Acetamide Ligands

The compound serves as a critical SAR probe for investigating the effect of N-methylation on the acetamide nitrogen within the 1-benzylpiperidine series. When tested alongside its des-methyl analog (CAS 226249-36-1), this compound can reveal the contribution of amide N–H hydrogen bonding, conformational restriction, and lipophilicity to target binding, selectivity, and ADME parameters [2]. The well-documented commercial availability from multiple vendors (purities 95–98%) supports reproducible comparative studies across independent laboratories.

Reference Standard for Regioisomeric and Homologous Impurities

Given the existence of closely related regioisomers (e.g., 2-[(1-benzylpiperidin-4-yl)amino]-N-methylacetamide) and methylene-spacer homologs (CAS 1353957-58-0), this compound can serve as a well-characterized reference standard for developing HPLC, LC-MS, or NMR methods to resolve structural analogs . Its defined purity specifications (95–98%) and multi-vendor availability make it suitable for use as a system suitability standard in quality control workflows for compound library management.

Application
Selection Property
Validation Focus
Mixed σ1/σ2 receptor screening
Alkylacetamide scaffold profile
Sigma subtype selectivity review
Synthetic derivatization library
Primary amine functional handle
Downstream reaction compatibility
N-Methylation SAR probe
N-Methyl vs. N-H comparison
Target binding and lipophilicity endpoints
Analytical reference standard
Defined purity (95–98%)
HPLC/LC-MS regioisomer resolution

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